Cas no 34239-17-3 (Gentioflavoside)

Gentioflavoside structure
Gentioflavoside structure
Product Name:Gentioflavoside
CAS No:34239-17-3
MF:C16H22O10
MW:374.339886188507
CID:2665300
Update Time:2024-02-29

Gentioflavoside Chemical and Physical Properties

Names and Identifiers

    • [(5,6-Dihydro-6-methyl-1-oxo-1H,3H-pyrano[3,4-c]pyran-5-yl)hydroxymethyl]β-D-glucopyranoside
    • Gentioflavoside
    • Inchi: 1S/C16H22O10/c1-6-10(7-2-3-23-14(21)8(7)5-24-6)15(22)26-16-13(20)12(19)11(18)9(4-17)25-16/h2,5-6,9-13,15-20,22H,3-4H2,1H3/t6?,9-,10?,11-,12+,13-,15?,16+/m1/s1
    • InChI Key: AWNFCMRYPKKIHV-GINADMMMSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1OC(C1C2=CCOC(C2=COC1C)=O)O)O)O)O

Computed Properties

  • Exact Mass: 374.121
  • Monoisotopic Mass: 374.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 602
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 155
  • XLogP3: -1.496
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd